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CAS No.: 76961-04-1

Cat. No.: B15574088

Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
The Transient Receptor Potential Melastatin 2 (TRPM2) channel is a non-selective cation

channel that plays a crucial role in a variety of physiological and pathophysiological processes,

including immune responses, insulin secretion, and oxidative stress-induced cell death.[1][2][3]

Activation of the TRPM2 channel is primarily mediated by intracellular ADP-ribose (ADPR).

However, recent research has identified 2'-deoxy-ADP-ribose (2'-dADPR) as a potent

"superagonist" of the TRPM2 channel, exhibiting significantly higher efficacy than ADPR.[4][5]

This discovery has opened new avenues for investigating TRPM2 channel function and its role

in disease.

2'-Deoxy-NAD+ serves as a key substrate for the enzymatic synthesis of 2'-dADPR.[6][7]

Understanding the application of 2'-Deoxy-NAD+ is therefore critical for researchers studying

TRPM2-mediated signaling pathways. These application notes provide a comprehensive
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overview of the use of 2'-Deoxy-NAD+ in TRPM2 research, including detailed protocols and

quantitative data to facilitate experimental design and data interpretation.

Data Presentation: Quantitative Comparison of
TRPM2 Agonists
The following table summarizes the key quantitative parameters comparing the effects of ADPR

and 2'-dADPR (derived from 2'-Deoxy-NAD+) on the human TRPM2 (hsTRPM2) channel.

Parameter ADPR 2'-deoxy-ADPR
Fold
Difference

Reference

Whole-Cell

Current at

Saturation

Lower 10.4-fold Higher 10.4 [4][5]

Ca2+ Sensitivity

(EC50)
690 nM 190 nM

~3.6-fold higher

sensitivity
[1][2][8][9]

Rate of Channel

Activation
Slower Faster - [1][8][9]

Channel

Inactivation
Faster Decreased rate - [4][5]

Average Open

Probability
Lower Higher - [4][5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the enzymatic synthesis of 2'-dADPR from 2'-Deoxy-NAD+
and the subsequent activation of the TRPM2 channel, as well as a typical experimental

workflow for studying these processes.
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Endogenous Synthesis of 2'-deoxy-ADPR

TRPM2 Channel Activation

2'-deoxy-ATP

NMNAT-2

NMN

2'-Deoxy-NAD+

CD38

2'-deoxy-ADPR

TRPM2 Channel

activates

Ca2+ Influx

Cellular Response
(e.g., Apoptosis, Chemotaxis)
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Experimental Workflow

Key Experimental Steps

Start

Cell Culture
(e.g., HEK293 expressing hsTRPM2)

Transient Transfection (optional)

Whole-Cell Patch Clamp HPLC-MS Analysis

Data Analysis

Electrophysiology:
- Pipette solution with 2'-Deoxy-NAD+

or 2'-deoxy-ADPR
- Measure whole-cell currents

Biochemical Analysis:
- Incubate cells/enzymes with

2'-deoxy-ATP and NMN
- Detect 2'-Deoxy-NAD+ and

2'-deoxy-ADPR

End
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ADPR

TRPM2 Channel Activation

2'-deoxy-ADPR

Higher Whole-Cell Current

 stronger effect with 2dADPR

Increased Ca2+ Sensitivity

 stronger effect with 2dADPR

Faster Activation Rate

 stronger effect with 2dADPR

Slower Inactivation

 stronger effect with 2dADPR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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